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CAS Number: 91004-48-7

This guide provides a comprehensive technical overview of 3,4-Dimethoxy-5-nitrobenzoic
acid, a key intermediate in pharmaceutical synthesis. It is intended for researchers, scientists,
and drug development professionals, offering in-depth information on its synthesis,
characterization, safety, and applications, grounded in established scientific principles.

Introduction and Significance

3,4-Dimethoxy-5-nitrobenzoic acid, also known as 5-nitroveratric acid, is a polysubstituted
aromatic carboxylic acid. Its molecular structure, featuring two electron-donating methoxy
groups and two electron-withdrawing groups (a nitro group and a carboxylic acid), creates a
unique electronic profile that makes it a valuable building block in organic synthesis. The
strategic placement of these functional groups allows for selective chemical transformations,
rendering it a crucial intermediate in the synthesis of more complex molecules.[1]

Notably, this compound serves as a key precursor in the synthesis of Entacapone, a catechol-
O-methyltransferase (COMT) inhibitor used in the management of Parkinson's disease. The
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precise arrangement of substituents on the aromatic ring is critical for the pharmacological
activity of the final drug molecule.

Physicochemical Properties

A summary of the key physicochemical properties of 3,4-Dimethoxy-5-nitrobenzoic acid is
presented in the table below.

Property Value Source
CAS Number 91004-48-7

Molecular Formula CoHoNOs

Molecular Weight 227.17 g/mol

Appearance Light yellow to brown solid

Melting Point 194-195 °C

Boiling Point (Predicted) 399.4+42.0 °C

Density (Predicted) 1.403+0.06 g/cm3

pKa (Predicted) 3.731£0.10

Storage Temperature 2-8°C

Synthesis of 3,4-Dimethoxy-5-nitrobenzoic Acid

The synthesis of 3,4-Dimethoxy-5-nitrobenzoic acid is typically achieved through the
electrophilic nitration of 3,4-dimethoxybenzoic acid (veratric acid). The regioselectivity of this
reaction is a critical aspect, governed by the directing effects of the substituents on the
aromatic ring.

Mechanistic Insights: The Interplay of Directing Effects

The nitration of veratric acid presents a classic case of competing directing effects in
electrophilic aromatic substitution (EAS).[2]
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o Methoxy Groups (-OCHs): The two methoxy groups at positions 3 and 4 are strong activating
groups and are ortho, para-directors.[3][4] They donate electron density to the aromatic ring
through resonance, activating the positions ortho and para to them.

o Carboxylic Acid Group (-COOH): The carboxylic acid group at position 1 is a deactivating
group and a meta-director.[2] It withdraws electron density from the ring, making it less
reactive towards electrophiles and directing incoming electrophiles to the meta position.

The interplay of these effects determines the position of the incoming nitro group. The positions
ortho to the methoxy groups are 2 and 5 (for the 4-OCHs) and 2 and 4 (for the 3-OCHs). The
positions para to the methoxy groups are 1 (already substituted) and 6. The position meta to
the carboxylic acid group is 5.

Therefore, the position most activated by the methoxy groups and also the meta position to the
carboxylic acid group is position 5. This convergence of directing effects makes the synthesis
of the 5-nitro isomer plausible, although the formation of other isomers, such as the 6-nitro and
2-nitro derivatives, is also possible and has been reported in the literature under different
reaction conditions.[5][6] Careful control of reaction parameters is crucial to maximize the yield
of the desired 3,4-Dimethoxy-5-nitrobenzoic acid.
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Caption: Synthetic pathway for 3,4-Dimethoxy-5-nitrobenzoic acid.

Proposed Experimental Protocol

This protocol is based on established methods for the nitration of substituted benzoic acids and
considers the specific directing effects in veratric acid.

Materials:
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e 3,4-Dimethoxybenzoic acid (Veratric acid)

e Concentrated Nitric Acid (70%)

o Concentrated Sulfuric Acid (98%)

e Ice

¢ Distilled Water

» Ethanol (for recrystallization)

Procedure:

o Preparation of the Nitrating Mixture: In a flask equipped with a magnetic stirrer and placed in
an ice-salt bath, slowly add a calculated amount of concentrated nitric acid to concentrated
sulfuric acid while maintaining the temperature below 10 °C.

o Dissolution of Starting Material: In a separate flask, dissolve 3,4-dimethoxybenzoic acid in a
minimal amount of concentrated sulfuric acid, also cooled in an ice bath.

 Nitration Reaction: Slowly add the pre-cooled nitrating mixture dropwise to the solution of
3,4-dimethoxybenzoic acid. Maintain vigorous stirring and ensure the temperature does not
rise above 10 °C. The reaction is exothermic and requires careful temperature control to
minimize the formation of byproducts.

» Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir in the
ice bath for a specified time. The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).

o Work-up: Carefully pour the reaction mixture onto a large volume of crushed ice with
constant stirring. The crude product will precipitate out of the solution.

« |solation and Purification: Collect the solid precipitate by vacuum filtration and wash
thoroughly with cold water to remove any residual acid. The crude product can be further
purified by recrystallization from a suitable solvent, such as an ethanol-water mixture, to yield
pure 3,4-Dimethoxy-5-nitrobenzoic acid.
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Caption: Experimental workflow for the synthesis of 3,4-Dimethoxy-5-nitrobenzoic acid.
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Characterization

The identity and purity of the synthesized 3,4-Dimethoxy-5-nitrobenzoic acid should be
confirmed using a combination of spectroscopic techniques. While a complete set of spectra for
this specific compound is not readily available in public databases, the expected spectral
features can be predicted based on its structure and data from analogous compounds.

Expected Spectroscopic Data:

Technique Expected Features

Aromatic protons will appear as singlets in the

downfield region. The two methoxy groups will
1H NMR each show a singlet at around 3.9-4.1 ppm. The

acidic proton of the carboxylic acid will be a

broad singlet, typically further downfield.

The spectrum will show distinct signals for the
nine carbon atoms. The carbonyl carbon of the
carboxylic acid will be the most downfield signal.
The aromatic carbons will appear in the range of
110-160 ppm, with their chemical shifts

13C NMR

influenced by the attached functional groups.

The two methoxy carbons will appear around 56

ppm.

Characteristic peaks will include a broad O-H
stretch from the carboxylic acid (around 2500-
3300 cm™1), a strong C=0 stretch from the

Infrared (IR) Spectroscopy carbonyl group (around 1700 cm~1), C-O
stretches from the methoxy groups, and N-O
stretches from the nitro group (around 1530 and
1350 cm™1).

The mass spectrum will show a molecular ion

peak corresponding to the molecular weight of
Mass Spectrometry (MS) the compound (227.17 g/mol ). Fragmentation

patterns may include the loss of the nitro group,

methoxy groups, and the carboxylic acid group.
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Safety and Handling

3,4-Dimethoxy-5-nitrobenzoic acid should be handled with care in a well-ventilated
laboratory, following standard safety procedures for chemical reagents.

Hazard Identification:
e GHS Pictogram: GHSO07 (Exclamation Mark)
» Signal Word: Warning

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).

Precautionary Measures:

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab
coat, safety goggles, and chemical-resistant gloves.

« Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a fume hood.
o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.
» Disposal: Dispose of in accordance with local, state, and federal regulations.

A comprehensive Safety Data Sheet (SDS) should be consulted for detailed safety information.

[7]

Applications in Drug Development

The primary application of 3,4-Dimethoxy-5-nitrobenzoic acid lies in its role as a key
intermediate in the synthesis of pharmaceuticals. Its bifunctional nature, with both electron-rich
and electron-poor regions, makes it a versatile starting material for the construction of complex
molecular architectures.[1]

The most prominent example is its use in the multi-step synthesis of Entacapone, a medication
used to treat the symptoms of Parkinson's disease. The structural features of 3,4-Dimethoxy-
5-nitrobenzoic acid are essential for building the core of the Entacapone molecule.
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Furthermore, the unique substitution pattern of this compound makes it an attractive starting
point for the development of other novel therapeutic agents. Researchers can utilize the
functional groups as handles for further chemical modifications to explore structure-activity
relationships and design new drug candidates.

Conclusion

3,4-Dimethoxy-5-nitrobenzoic acid is a valuable and versatile chemical intermediate with
significant applications in the pharmaceutical industry. A thorough understanding of its
synthesis, particularly the regiochemical control of the nitration reaction, is crucial for its
efficient production. This guide has provided a comprehensive overview of its properties,
synthesis, characterization, and safety considerations, serving as a valuable resource for
professionals in the field of chemical research and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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